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11-Hydroxytabersonine 11-Hydroxytabersonine 11-Hydroxytabersonine is a natural product isolated and purified from the peel of Melodinus fusiformis with antitumor activety. It is a monoterpenoid indole alkaloid, a methyl ester and an organic heteropentacyclic compound.
Brand Name: Vulcanchem
CAS No.: 22149-28-6
VCID: VC0051121
InChI: InChI=1S/C21H24N2O3/c1-3-20-7-4-9-23-10-8-21(19(20)23)15-6-5-13(24)11-16(15)22-17(21)14(12-20)18(25)26-2/h4-7,11,19,22,24H,3,8-10,12H2,1-2H3/t19-,20-,21-/m0/s1
SMILES: CCC12CC(=C3C4(C1N(CC4)CC=C2)C5=C(N3)C=C(C=C5)O)C(=O)OC
Molecular Formula: C21H24N2O3
Molecular Weight: 352.4 g/mol

11-Hydroxytabersonine

CAS No.: 22149-28-6

Reference Standards

VCID: VC0051121

Molecular Formula: C21H24N2O3

Molecular Weight: 352.4 g/mol

Purity: 95.0%

11-Hydroxytabersonine - 22149-28-6

CAS No. 22149-28-6
Product Name 11-Hydroxytabersonine
Molecular Formula C21H24N2O3
Molecular Weight 352.4 g/mol
IUPAC Name methyl (1R,12R,19S)-12-ethyl-5-hydroxy-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,9,13-pentaene-10-carboxylate
Standard InChI InChI=1S/C21H24N2O3/c1-3-20-7-4-9-23-10-8-21(19(20)23)15-6-5-13(24)11-16(15)22-17(21)14(12-20)18(25)26-2/h4-7,11,19,22,24H,3,8-10,12H2,1-2H3/t19-,20-,21-/m0/s1
Standard InChIKey FXUFRJQCBVSCRZ-ACRUOGEOSA-N
Isomeric SMILES CC[C@]12CC(=C3[C@@]4([C@H]1N(CC4)CC=C2)C5=C(N3)C=C(C=C5)O)C(=O)OC
SMILES CCC12CC(=C3C4(C1N(CC4)CC=C2)C5=C(N3)C=C(C=C5)O)C(=O)OC
Canonical SMILES CCC12CC(=C3C4(C1N(CC4)CC=C2)C5=C(N3)C=C(C=C5)O)C(=O)OC
Appearance Powder
Description 11-Hydroxytabersonine is a natural product isolated and purified from the peel of Melodinus fusiformis with antitumor activety. It is a monoterpenoid indole alkaloid, a methyl ester and an organic heteropentacyclic compound.
Purity 95.0%
Synonyms 11-Hydroxytabersonine; 16-Hydroxytabersonine;Methyl 16-hydroxy-2,3,6,7-tetradehydro-5alpha,12beta,19alpha-aspidospermidine-3-carboxylate;
PubChem Compound 443326
Last Modified Nov 11 2021
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